(4-Mercapto-phenoxy)-acetic Acid Ethyl Ester

• Molecular Formula: C10H12O3S
• Molecular Weight: 212.27 g/mol
• IUPAC Name: ethyl 2-(4-sulfanylphenoxy)acetate
• InChI: InChI=1S/C10H12O3S/c1-2-12-10(11)7-13-8-3-5-9(14)6-4-8/h3-6,14H,2,7H2,1H3
• InChI Key: BYEWUGLPAODKQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=C(C=C1)S

Description

(4-Mercapto-phenoxy)-acetic Acid Ethyl Ester is a useful research compound. Its molecular formula is C10H12O3S and its molecular weight is 212.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of (4-chlorosulfonyl-phenoxy)-acetic acid ethyl ester (0.98 g, 3.5 mmol) and tin powder (2.1 g) in ethanol (4.4 mL) is added HCl in dioxane (1.0 M, 4.4 mL) under nitrogen. The mixture is heated to reflux for 2 hrs, it is poured into ice and methylene chloride and filtered. The layers are separated and extracted with methylene chloride, dried and concentrated. The crude product is used for next step without purification.